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Compound of Interest

Compound Name: 1-Amino-3-butoxypropan-2-ol

Cat. No.: B13894565

Get Quote

-Amino-

-butoxy-2-propanol.

Executive Summary
This guide details the utility of 1-Amino-3-butoxypropan-2-ol (ABP) as a bifunctional surface

modifier. Unlike simple alkyl amines, ABP possesses a unique amphiphilic architecture

comprising a reactive primary amine, a secondary hydroxyl group, and a hydrophobic butoxy

tail. This structure allows it to function effectively in two distinct surface engineering paradigms:

[1]

Non-Covalent Passivation: Acting as a mixed-type corrosion inhibitor for carbon steel in

acidic media via chemisorption.

Covalent Functionalization: Serving as a "capping agent" for epoxy-activated surfaces to

modulate surface energy and wettability.
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ABP is synthesized via the ammonolysis of butyl glycidyl ether (BGE). Its value in surface

chemistry lies in its Head-Linker-Tail architecture:

The Anchor (Head): The primary amine (

) acts as a strong nucleophile for covalent coupling or a cationic anchor (

) in acidic environments for electrostatic adsorption.

The Stabilizer (Linker): The secondary hydroxyl (

) group provides auxiliary hydrogen bonding sites, stabilizing the adsorbed monolayer on
metal oxides.

The Shield (Tail): The butoxy group (

) introduces a specific degree of hydrophobicity, repelling water and corrosive ions without
the solubility issues of long-chain fatty amines.

Data Summary: Physicochemical Properties
Property Value Relevance to Protocol

Molecular Weight 147.22 g/mol
Calculation of molar

concentrations for isotherms.

Boiling Point ~225°C
Stable for high-temperature

curing/passivation.

pKa (Amine) ~9.5 (Est.)
Protonated in acidic media (pH

< 8); Neutral in basic media.

Solubility Water, Alcohols
Versatile solvent compatibility

(Aqueous vs. Organic).[2]

Application I: Corrosion Inhibition on Carbon Steel
Theory of Operation
In acidic environments (e.g., 1M HCl), ABP functions as a mixed-type inhibitor. The nitrogen

atom is protonated, allowing electrostatic attraction to the negatively charged metal surface
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(caused by chloride ion adsorption).[3] Subsequently, the lone pairs on the oxygen and nitrogen

atoms facilitate chemisorption (coordinate bonding) to the empty d-orbitals of iron. The butoxy

tail orients away from the surface, forming a hydrophobic barrier that excludes

and

ions.

Experimental Protocol
Objective: Determine inhibition efficiency on mild steel in 1M HCl.

Materials
Mild Steel Coupons (e.g., C1018), polished to 600-grit finish.

1-Amino-3-butoxypropan-2-ol (ABP), >98% purity.

Hydrochloric Acid (37%), diluted to 1.0 M.

Acetone and Ethanol for degreasing.

Workflow
Surface Preparation:

Abrade steel coupons with SiC paper (grades 120 to 600).

Sonicate in ethanol for 10 mins, then acetone for 5 mins.

Dry under nitrogen stream. Critical: Use immediately to prevent flash oxidation.

Inhibitor Solution Preparation:

Prepare a stock solution of 1.0 M HCl.

Dissolve ABP to create concentration gradients: 1.0 mM, 2.5 mM, 5.0 mM, 10.0 mM.

Note: ABP is water-soluble; no co-solvent is typically required at these concentrations.

Electrochemical Testing (Tafel Polarization):
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Setup: Three-electrode cell (Working: Steel; Counter: Platinum; Ref: Ag/AgCl).

OCP: Allow Open Circuit Potential to stabilize (approx. 30 mins).

Scan: Sweep potential from -250 mV to +250 mV vs. OCP at 1 mV/s.

Data Analysis:

Calculate Inhibition Efficiency (

) using corrosion current densities (

):

Mechanism Visualization
The following diagram illustrates the multi-step adsorption mechanism of ABP on iron.
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Figure 1: Adsorption mechanism of ABP on steel, transitioning from electrostatic attraction to

stable chemisorption.

Application II: Covalent Surface Energy Modulation
Theory of Operation
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ABP can be used to "cap" surfaces containing reactive electrophiles (specifically epoxides or

isocyanates). By reacting the primary amine of ABP with surface-bound epoxide groups, the

surface is terminated with the ABP molecule. The exposed butoxy tail lowers the surface

energy, making the surface more hydrophobic (lipophilic) compared to a hydroxyl-terminated

surface.

Experimental Protocol
Objective: Hydrophobize a glass slide pre-functionalized with Glycidoxypropyltrimethoxysilane

(GPTMS).

Materials
Glass slides (Piranha cleaned).

(3-Glycidyloxypropyl)trimethoxysilane (GPTMS).

ABP.

Toluene (anhydrous) and Ethanol.

Workflow
Epoxy-Activation (Pre-treatment):

Immerse clean glass slides in a 2% (v/v) solution of GPTMS in anhydrous toluene for 12

hours.

Wash with toluene and cure at 110°C for 1 hour.

Result: Surface covered in reactive epoxide rings.

ABP Grafting (The Modification):

Prepare a 50 mM solution of ABP in ethanol.

Expert Tip: Adjust pH to ~9.0 using minimal triethylamine to ensure the amine is

nucleophilic (unprotonated).
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Immerse the epoxy-activated slides in the ABP solution.

Incubate at 60°C for 4 hours. (Heat is required to drive the epoxide ring-opening by the

amine).

Washing & Curing:

Remove slides and sonicate in ethanol (2x 10 mins) to remove physically adsorbed ABP.

Dry under nitrogen.

Validation (Contact Angle):

Measure Static Water Contact Angle (WCA).

Expectation:

Clean Glass: < 10°

Epoxy-Activated: ~45-50°

ABP-Modified: ~70-80° (Increase due to butoxy tail).

Grafting Workflow Visualization

Step 1: Activation Step 2: ABP Modification
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Figure 2: Step-by-step workflow for converting a hydrophilic surface to a hydrophobic one using

ABP.

Troubleshooting & Expert Tips
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Issue Probable Cause Corrective Action

Low Inhibition Efficiency
Low inhibitor concentration or

competitive adsorption.

Increase ABP concentration to

>5mM. Ensure solution is de-

aerated (remove

) to isolate the inhibitor effect.

Precipitation in Acid
Salting out effect at very high

concentrations.

ABP is generally soluble, but if

cloudiness occurs, add 5%

ethanol as a co-solvent.

No Change in Contact Angle
Incomplete reaction with

epoxide.

The epoxide-amine reaction is

slow at room temp. Heat is

mandatory (60°C+). Ensure pH

is basic (>9).

Surface Haze
Polymerization of silane or

ABP excess.

Strict post-reaction sonication

in ethanol is required to

remove physisorbed layers.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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